SCH-202676

GPCR allosteric modulation covalent probe thiol reactivity

Researchers studying GPCR redox regulation or viral protease inhibition require orthogonal probes. SCH-202676 offers a mechanistically distinct, reversible thiol-modifying scaffold. - **GPCR tool**: Broad-spectrum activity across G_i/o, G_s, G_q (IC50 0.1-1.8 μM); DTT-reversible control. - **Antiviral benchmark**: Covalent 3CLpro inhibitor (IC50 0.655 μM, Cys145) for SARS-CoV-2 assay calibration. - **Kinetic probe**: Divergent effects on agonist/antagonist dissociation across adenosine A1/A2A/A3 subtypes. - **Supply**: Packaged for R&D. Stable for washout/pulse-chase protocols.

Molecular Formula C15H13N3S
Molecular Weight 267.4 g/mol
Cat. No. B15569733
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product NameSCH-202676
Molecular FormulaC15H13N3S
Molecular Weight267.4 g/mol
Structural Identifiers
InChIInChI=1S/C15H13N3S/c1-16-15-17-14(12-8-4-2-5-9-12)18(19-15)13-10-6-3-7-11-13/h2-11H,1H3
InChIKeyFFUBTEITUNMMOK-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes5 mg / 10 mg / 25 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Structure & Identifiers


Interactive Chemical Structure Model





SCH-202676: Thiol-Reactive GPCR Modulator


SCH-202676 (N-(2,3-diphenyl-1,2,4-thiadiazol-5-(2H)-ylidene)methanamine) is a synthetic thiadiazole compound originally identified as an inhibitor of both agonist and antagonist binding to a broad range of structurally unrelated G protein-coupled receptors (GPCRs) [1]. Unlike classical orthosteric ligands, SCH-202676 modulates GPCR function through covalent modification of sulfhydryl groups (thiol modification) rather than via true allosteric mechanisms, as demonstrated by the complete reversal of its effects in the presence of the reducing agent dithiothreitol (DTT) [2]. The compound also exhibits antiviral activity through time-dependent inhibition of the SARS-CoV-2 3C-like protease (3CLpro), a property not shared by prototypical GPCR allosteric modulators [3].

Thiol-Reactive Probe
Mechanism
Reversible covalent cysteine modification, DTT-sensitive; not a classical allosteric modulator
Workflow Fit
GPCR redox regulation studies, pulse-chase protocols, broad-spectrum GPCR panel screening
Selection Context
Use where thiol-dependent modulation is desired; avoid for clean allosteric probe applications

Why SCH-202676 Is Irreplaceable


SCH-202676 occupies a distinct pharmacological space that defies simple substitution with in-class GPCR modulators. Its effects are mediated through covalent thiol modification, a mechanism fundamentally different from the non-covalent allosteric modulation exhibited by compounds such as LUF-5484 or C7/3-phth [1]. Furthermore, SCH-202676 displays highly divergent modulation across receptor subtypes—inhibiting adenosine A1, A2A, and A3 receptors while leaving the P2Y1 nucleotide receptor unaffected [2]—a pattern not replicated by canonical adenosine receptor ligands. The compound's dual activity as a GPCR modulator and a 3CLpro inhibitor [3] further complicates interchangeability, as no single alternative compound recapitulates this polypharmacology. These mechanistic and functional distinctions mandate careful consideration of SCH-202676's unique properties during experimental design and procurement decisions.

SCH-202676
Covalent thiol modification
Mechanism reversed by DTT; modulates GPCR function via cysteine residues, not allosteric pocket binding
Classical Allosteric Modulators
Non-covalent allosteric binding
Retain modulatory activity in reducing conditions (e.g., LUF-5484); true allosteric mechanism
Mechanistic class mismatch: covalent thiol modification may not reproduce classical allosteric pharmacology
Divergent receptor subtype modulation: adenosine inhibition vs. P2Y1 unaffected, pattern not shared by orthosteric ligands
Dual GPCR/3CLpro activity: no alternative compound recapitulates this polypharmacology

SCH-202676: Comparative Evidence


Thiol-Reactive vs. Allosteric Mechanism

SCH-202676 abolishes receptor-mediated G protein activity in the absence of DTT, but this effect is fully reversed upon addition of 1 mM DTT, demonstrating a thiol-dependent mechanism [1]. In contrast, the adenosine A1 receptor allosteric enhancer LUF-5484 retains its modulatory activity in the presence of 10 mM DTT, confirming a true non-covalent allosteric mechanism [2]. This mechanistic divergence is critical: SCH-202676 cannot be used as a clean allosteric probe and will produce confounding results in reducing environments.

DTT Sensitivity Mechanism
Head-to-head
SCH-202676 GPCR inhibition fully abolished by 1 mM DTT; LUF-5484 retains enhancement with 10 mM DTT
Select SCH-202676 for thiol-dependent studies; avoid for clean allosteric probing
DTT-sensitive covalent mechanism defines experimental design
GPCR allosteric modulation covalent probe thiol reactivity adenosine A1 receptor

Adenosine vs. P2Y1 Receptor Modulation

SCH-202676 inhibits radioligand binding to human adenosine A1, A2A, and A3 receptors with IC50 values of 0.5–0.8 μM, while having no effect on the human P2Y1 nucleotide receptor at concentrations up to 10 μM [1]. This divergent pharmacology within the purinergic receptor family is not observed with orthosteric adenosine receptor antagonists, which typically do not discriminate between adenosine and P2Y receptor families. At 10 μM, SCH-202676 selectively accelerates agonist dissociation at A3 receptors, slows antagonist dissociation at A1 receptors, and accelerates antagonist dissociation at A2A receptors [1].

Adenosine Receptor Selectivity
Reported
IC50 0.5–0.8 μM at A1, A2A, A3; no inhibition at P2Y1 (10 μM). Opposing dissociation kinetics effects across subtypes.
Supports purinergic pathway dissection; classical orthosteric ligands lack this discrimination
Reported dissociation kinetics context
adenosine receptor P2Y1 receptor radioligand binding receptor selectivity

M1 mAChR Binding Mode vs. C7/3-phth

At the M1 muscarinic acetylcholine receptor (mAChR) expressed in CHO cell membranes, the prototypical allosteric modulator C7/3-phth produces a concentration-dependent retardation of [3H]N-methylscopolamine ([3H]NMS) dissociation, a hallmark of allosteric modulation. In contrast, SCH-202676 has no effect on [3H]NMS dissociation kinetics under identical conditions [1]. Furthermore, SCH-202676 inhibits [3H]NMS binding with a Hill slope significantly greater than unity, indicative of positive cooperativity, and the addition of C7/3-phth (100 μM) does not alter the inhibitory potency of SCH-202676 [1]. These data indicate that SCH-202676 binds to sites distinct from the allosteric pocket occupied by C7/3-phth.

M1 mAChR Binding Mode
Head-to-head
SCH-202676 does not affect [3H]NMS dissociation; C7/3-phth retards dissociation. No competitive interaction between compounds.
Distinct binding site from prototypical mAChR allosteric modulator
Binding mode may not transfer to allosteric probe applications
M1 mAChR allosteric modulator dissociation kinetics radioligand binding

3CLpro Inhibition vs. Optimized Analogs

SCH-202676 (identified as compound 6a in the analog series) inhibits SARS-CoV-2 3CLpro in a time-dependent manner with an IC50 of 0.655 μM [1]. However, optimized 2,3,5-substituted [1,2,4]-thiadiazole analogs within the same series achieve substantially greater potency, with IC50 values ranging from 0.118 to 0.582 μM. Compound 6g, the most potent analog, demonstrates an IC50 of 0.118 μM—approximately 5.6-fold more potent than SCH-202676—and exhibits an EC50 of 7.249 μM in cell-based antiviral assays [1]. SCH-202676 thus serves as a valuable reference compound and scaffold validation tool but is not the optimal choice for antiviral development among thiadiazole-based 3CLpro inhibitors.

3CLpro Inhibition Potency
Reported
SCH-202676 IC50 0.655 μM; optimized analog 6g IC50 0.118 μM (~5.6× more potent)
Reference compound for thiadiazole-based 3CLpro inhibitor SAR
Supports antiviral screening context
SARS-CoV-2 3CLpro covalent inhibitor antiviral screening

Reversible vs. Irreversible Thiol Modification

Despite its thiol-reactive mechanism, SCH-202676 produces reversible inhibition of radioligand binding to GPCRs. When plasma membranes are pre-incubated with 10 μM SCH-202676 and then washed, subsequent radioligand binding to the α2a-adrenergic receptor and the dopaminergic D1 receptor is restored, with no alteration in binding characteristics [1]. This contrasts sharply with irreversible thiol-alkylating agents such as N-ethylmaleimide (NEM), which permanently abolish receptor-stimulated G protein activity by covalently modifying C-terminal cysteine residues in Gα subunits [2]. The reversible nature of SCH-202676's thiol modification enables washout-based experimental controls that are impossible with irreversible modifiers.

Washout Reversibility
Class-level
SCH-202676 (10 μM) effects reversed upon membrane wash; NEM irreversible
Enables pulse-chase experimental designs; irreversible modifiers lack this control
Reversibility context may require validation per receptor
reversible inhibition GPCR thiol modification washout experiment

Broad GPCR Inhibition vs. Selective Modulators

SCH-202676 inhibits radiolabeled antagonist binding to at least nine structurally distinct human GPCRs—including μ-, δ-, and κ-opioid, α- and β-adrenergic, muscarinic M1 and M2, and dopaminergic D1 and D2 receptors—with IC50 values spanning 0.1 to 1.8 μM, while having no effect on the epidermal growth factor (EGF) tyrosine kinase receptor at 10 μM [1]. This broad yet GPCR-restricted profile contrasts with receptor subtype-selective allosteric modulators, such as LUF-5484 which specifically enhances adenosine A1 receptor function [2]. The lack of G protein subtype preference (inhibiting receptors coupled to Gi/o, Gs, and Gq) further distinguishes SCH-202676 from modulators selective for a single G protein pathway.

GPCR Panel Selectivity
Class-level
IC50 0.1–1.8 μM across 9 GPCRs; no inhibition of EGF receptor at 10 μM. No G protein subtype preference.
Broad-spectrum GPCR profiling tool; not suitable as a selective pharmacological probe
Class-level inhibition pattern; verify against target panel
GPCR panel IC50 range receptor selectivity chemical probe

SCH-202676 Research Applications


Probing Cysteine-Dependent GPCR Redox Regulation

SCH-202676's reversible, DTT-sensitive thiol modification mechanism [1] makes it an ideal chemical probe for investigating the role of cysteine residues in GPCR signaling. Unlike irreversible thiol modifiers such as NEM, SCH-202676 allows washout experiments to distinguish between covalent modification of receptor cysteines versus G protein cysteines. Researchers studying redox regulation of GPCRs, oxidative stress-mediated receptor dysfunction, or the role of free cysteine residues in receptor conformation can employ SCH-202676 in pulse-chase protocols with DTT as a rescue agent to establish causality [2].

Multi-Receptor GPCR Panel Screening

With its demonstrated inhibition of nine structurally diverse GPCRs spanning Gi/o, Gs, and Gq coupling families at IC50 values of 0.1–1.8 μM [1], SCH-202676 serves as a positive control compound for validating GPCR panel screening assays. Its well-characterized broad-spectrum activity enables calibration of assay sensitivity across multiple receptor subtypes in a single experiment. The compound's lack of effect on the EGF tyrosine kinase receptor at 10 μM [1] additionally provides a built-in specificity control for GPCR-versus-kinase selectivity in profiling panels.

Adenosine vs. P2Y1 Signaling Discrimination

SCH-202676 uniquely inhibits adenosine A1, A2A, and A3 receptors (IC50 0.5–0.8 μM) while having no effect on the P2Y1 nucleotide receptor [1]. This property enables researchers to selectively silence adenosine-mediated signaling in purinergic pathways while preserving P2Y1-dependent responses. Combined with its divergent effects on ligand dissociation kinetics—accelerating agonist dissociation at A3, slowing antagonist dissociation at A1, and accelerating antagonist dissociation at A2A [1]—SCH-202676 can be deployed in kinetic binding studies to probe allosteric transitions unique to each adenosine receptor subtype.

Thiadiazole Scaffold for 3CLpro Inhibitors

SCH-202676 (compound 6a) serves as the validated scaffold reference compound for the 2,3,5-substituted [1,2,4]-thiadiazole series of covalent 3CLpro inhibitors [1]. With an IC50 of 0.655 μM for 3CLpro inhibition and demonstrated covalent binding via ring-opening metathesis at the catalytic Cys145 residue, SCH-202676 provides a benchmark for evaluating potency improvements in newly synthesized analogs. Medicinal chemistry teams can use SCH-202676 as a control compound in enzymatic and cell-based antiviral assays to establish the baseline activity from which optimized analogs (e.g., compound 6g with IC50 0.118 μM) represent improvements [1].

Application
Selection Property
Validation Focus
GPCR redox regulation studies
Reversible thiol modification with DTT rescue
Washout controls for cysteine-dependent modulation
GPCR panel screening calibration
Broad GPCR inhibition (Gi/o, Gs, Gq)
Assay sensitivity across receptor subtypes and kinase counter-screen
Purinergic pathway dissection
Selective adenosine receptor inhibition vs. P2Y1 sparing
Kinetic binding studies for allosteric transition analysis
3CLpro inhibitor SAR benchmarking
Validated thiadiazole scaffold activity
Potency comparison against optimized analogs in enzymatic assay

Technical Documentation Hub

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